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Abstract

This technical guide provides a comprehensive overview of the synthesis of the N-nitroso-
desmethyl-citalopram reference standard. N-nitroso-desmethyl-citalopram is a potential
genotoxic impurity that can arise during the synthesis or degradation of the selective serotonin
reuptake inhibitor (SSRI), citalopram. The control and monitoring of such impurities are of
paramount importance in the pharmaceutical industry to ensure the safety and quality of the
final drug product. This document outlines the chemical properties of N-nitroso-desmethyl-
citalopram, a detailed, proposed experimental protocol for its synthesis via nitrosation of
desmethylcitalopram, and methods for its purification and characterization. All quantitative data
is presented in clear, tabular formats, and the synthesis workflow is visualized using a process
diagram.
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Citalopram is a widely prescribed antidepressant.[1] During its synthesis or storage, impurities
can form, one of which is the N-nitroso derivative of its desmethyl metabolite.[2][3] N-
nitrosamines are a class of compounds that are of significant concern due to their potential
carcinogenic effects.[4][5] The formation of N-nitroso-desmethyl-citalopram occurs through
the reaction of the secondary amine group in desmethylcitalopram with a nitrosating agent, a
reaction that can be promoted under acidic conditions.[4][6] Regulatory bodies worldwide
require stringent control of such genotoxic impurities in active pharmaceutical ingredients
(APIs) and finished drug products. Therefore, the availability of a well-characterized reference
standard of N-nitroso-desmethyl-citalopram is essential for the development and validation
of analytical methods to detect and quantify this impurity at trace levels.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-nitroso-desmethyl-citalopram is
provided in Table 1. This data is critical for the characterization and handling of the reference
standard.

Table 1: Chemical and Physical Properties of N-Nitroso-Desmethyl-Citalopram

Property Value Reference

N-[3-[5-cyano-1-(4-
fluorophenyl)-3H-2-

IUPAC Name [7]
benzofuran-1-yl]propyl]-N-

methylnitrous amide

N-Nitroso Citalopram, N-

Nitroso Desmethyl-citalopram,
Synonyms ] ] [71[8]
N-Nitroso Escitalopram EP

Impurity D
Molecular Formula C19H18FN30:2 [7]
Molecular Weight 339.36 g/mol [7]
Appearance Light Yellow Thick Syrup 9]
Solubility Acetonitrile 9]
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Synthesis of N-Nitroso-Desmethyl-Citalopram
Reference Standard

The synthesis of N-nitroso-desmethyl-citalopram involves the controlled nitrosation of the
precursor, desmethylcitalopram. The following is a proposed experimental protocol based on
general chemical principles of nitrosamine formation.

Proposed Experimental Protocol

Materials:

¢ Desmethylcitalopram

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCO3)
e Anhydrous sodium sulfate (Na2S0a4)

» Deionized water

Procedure:

o Dissolution of Starting Material: Dissolve a known quantity of desmethylcitalopram in
dichloromethane in a round-bottom flask.

 Acidification: Cool the solution in an ice bath (0-5 °C) and slowly add a stoichiometric excess
of dilute hydrochloric acid with continuous stirring.

o Addition of Nitrosating Agent: Prepare a solution of sodium nitrite in deionized water. Add this
solution dropwise to the stirred, acidified solution of desmethylcitalopram, maintaining the
temperature between 0-5 °C. The reaction is typically monitored by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC) for the
disappearance of the starting material.
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» Quenching and Neutralization: Once the reaction is complete, carefully quench the reaction
by the slow addition of a saturated sodium bicarbonate solution until the pH of the aqueous

layer is neutral (pH ~7).

o Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash
the organic layer sequentially with deionized water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude N-nitroso-desmethyl-
citalopram.

Purification

The crude product is typically purified using column chromatography on silica gel. The choice
of eluent will depend on the polarity of the product and any remaining impurities, but a gradient
of ethyl acetate in hexane is a common starting point. The fractions containing the pure product
are collected and the solvent is evaporated to yield the purified N-nitroso-desmethyl-
citalopram as a light-yellow thick syrup.[9]

Analytical Characterization

A comprehensive analytical characterization is necessary to confirm the identity and purity of
the synthesized reference standard. The following table summarizes the typical analytical data.

Table 2: Analytical Characterization Data for N-Nitroso-Desmethyl-Citalopram Reference
Standard
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Analysis Specification Result Reference

HPLC Purity > 95% 99.81 % [9]

Conforms to the _
Mass Spectrometry ) Confirmed [9]
molecular weight

Conforms to the

1H NMR Confirmed [9]
structure
Infrared (IR) Conforms to the ]
Confirmed [9]
Spectroscopy structure
Thermogravimetric Report value (Weight
_ 1.81 % [9]
Analysis (TGA) Loss)
Calculated based on
Potency ] 98 % [9]
purity and TGA
Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of the N-
nitroso-desmethyl-citalopram reference standard.
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Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-nitroso-desmethyl-citalopram.

Logical Relationship of Components

The following diagram illustrates the relationship between the starting material, intermediate,
and the final nitrosamine impurity.
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Caption: Formation Pathway of N-nitroso-desmethyl-citalopram.

Conclusion

This technical guide provides a framework for the synthesis and characterization of the N-
nitroso-desmethyl-citalopram reference standard. The availability of a high-purity, well-
characterized reference standard is a prerequisite for the development of robust analytical
methods for the control of this potential genotoxic impurity in citalopram. The proposed
synthesis protocol and analytical methods described herein offer a starting point for
researchers and drug development professionals working to ensure the quality and safety of
pharmaceutical products. It is recommended that all synthesis and handling of N-nitrosamines
be conducted with appropriate safety precautions in a well-ventilated fume hood, given their
potential carcinogenicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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